Cas no 1006962-60-2 (3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-amine)

3-(4-Chloro-3-nitro-1H-pyrazol-1-yl)propan-1-amine is a nitro-substituted pyrazole derivative with a reactive amine functional group, making it a versatile intermediate in organic synthesis. Its structure combines a chloro-nitro pyrazole core with a flexible propylamine side chain, enabling applications in pharmaceutical and agrochemical research. The chloro and nitro substituents enhance electrophilic reactivity, facilitating nucleophilic substitution or reduction reactions. The amine group offers further derivatization potential, such as amide formation or Schiff base synthesis. This compound is particularly valuable for constructing heterocyclic frameworks or as a precursor for bioactive molecules. Its stability under standard conditions ensures reliable handling in laboratory settings.

3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-amine structure

1006962-60-2 structure

Product Name:3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-amine

CAS No:1006962-60-2

MF:C₆H₉ClN₄O₂

MW:204.61425948143

MDL:MFCD03422559

CID:3057985

PubChem ID:19618117

Update Time:2025-05-22

3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chloro-3-nitro-pyrazol-1-yl)-propylamine
- 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-amine
- 1006962-60-2
- 3-(4-chloro-3-nitropyrazol-1-yl)propan-1-amine
- 3-(4-CHLORO-3-NITRO-1H-PYRAZOL-1-YL)-1-PROPANAMINE
- CS-0266511
- STK349193
- EN300-228698
- AKOS000305148
- MDL： MFCD03422559
- Inchi： 1S/C6H9ClN4O2/c7-5-4-10(3-1-2-8)9-6(5)11(12)13/h4H,1-3,8H2
- InChI Key： DFMYPCVUOMXFMI-UHFFFAOYSA-N
- SMILES： ClC1C([N+](=O)[O-])=NN(C=1)CCCN

Computed Properties

Exact Mass: 204.041403g/mol
Monoisotopic Mass: 204.041403g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 204.61g/mol
XLogP3: 0.4
Topological Polar Surface Area: 89.7Å²

3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propan-1-amine Pricemore >>

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